Cas no 24171-73-1 (1-Bromo-acenaphthene)

1-Bromo-acenaphthene structure
1-Bromo-acenaphthene structure
Product Name:1-Bromo-acenaphthene
CAS No:24171-73-1
MF:C12H9Br
MW:233.103862524033
CID:2934611
Update Time:2023-08-10

1-Bromo-acenaphthene Chemical and Physical Properties

Names and Identifiers

    • Brome-acenaphthene
    • 1-bromoacenaphthene
    • 1-bromo-acenaphthene
    • Acenaphthylene, 1-bromo-1,2-dihydro-
    • 1-Bromo-acenaphthene
    • Inchi: 1S/C12H9Br/c13-11-7-9-5-1-3-8-4-2-6-10(11)12(8)9/h1-6,11H,7H2
    • InChI Key: DRZNOPRRQNUPSF-UHFFFAOYSA-N
    • SMILES: BrC1C2=CC=CC3=CC=CC(C1)=C23

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 201
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0
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